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An In-Depth Technical Guide to the Physical Properties of 3-Chloro-2-(1-ethoxyethoxy)propyl
acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Chloro-2-(1-ethoxyethoxy)propyl acetate (CAS No. 85328-35-4) is a halogenated acetal

ester of significant interest as a potential intermediate in pharmaceutical and fine chemical

synthesis. Its unique combination of a reactive chloropropyl group, a protective ethoxyethoxy

moiety, and an acetate functional group makes it a versatile building block. This guide provides

a comprehensive overview of its known and predicted physical properties, offering a critical

resource for scientists working with this compound. Due to the limited availability of

experimentally determined data in public literature, this document synthesizes information from

chemical supplier databases, computational predictions, and comparative analysis of

analogous structures to provide a robust profile.
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Chemical Identity and Structure
A thorough understanding of a molecule's physical and chemical behavior begins with its

precise identification and structure.

Nomenclature and Identifiers
Systematic Name: 3-Chloro-2-(1-ethoxyethoxy)propyl acetate

CAS Number: 85328-35-4[1][2]

Molecular Formula: C₉H₁₇ClO₄[1][2]

Molecular Weight: 224.68 g/mol [1][2]

SMILES: CCOC(C)OC(CCl)COC(=O)C[1]

Molecular Structure
The structure of 3-Chloro-2-(1-ethoxyethoxy)propyl acetate features a central propyl chain.

The C1 position is esterified with an acetate group, the C2 hydroxyl group is protected as an

ethoxyethyl acetal, and the C3 position is substituted with a chlorine atom. This acetal

protecting group is notable for its stability under basic conditions and its lability under mild

acidic conditions, a key feature for its utility in multi-step synthesis.

Caption: Chemical structure of 3-Chloro-2-(1-ethoxyethoxy)propyl acetate.

Physical and Chemical Properties
Direct experimental data for many physical properties of 3-Chloro-2-(1-ethoxyethoxy)propyl
acetate are not widely published. The following table consolidates available information,

including computationally predicted values, which are essential for practical handling and

reaction planning.

Table 1: Physical and Chemical Properties of 3-Chloro-2-(1-ethoxyethoxy)propyl acetate
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Property Value Source/Method

Molecular Weight 224.68 g/mol [1][2]

Appearance Not specified (likely a liquid)
Inferred from analogous

structures

Purity (Typical) ≥98% [1]

Topological Polar Surface Area

(TPSA)
44.76 Å² [1] (Computational)

LogP (Octanol-Water Partition

Coefficient)
1.556 [1] (Computational)

Hydrogen Bond Acceptors 4 [1] (Computational)

Hydrogen Bond Donors 0 [1] (Computational)

Rotatable Bonds 7 [1] (Computational)

Storage Conditions Sealed in dry, 2-8°C [1]

Interpretation and Significance for Researchers
LogP: The predicted LogP of 1.556 suggests that the compound is moderately lipophilic. This

has implications for its solubility, indicating better solubility in organic solvents than in water.

For drug development professionals, this value is a key parameter in predicting

pharmacokinetic properties (ADME).

TPSA: A TPSA of 44.76 Å² is relatively low, which often correlates with good cell membrane

permeability. This is another critical factor in the early stages of drug design.

Hydrogen Bonding: With four hydrogen bond acceptors and no donors, this molecule can

interact with protic solvents and biological macromolecules through hydrogen bonding.

Rotatable Bonds: The presence of seven rotatable bonds suggests a high degree of

conformational flexibility, which can be important for its interaction with enzyme active sites

or receptors.
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Predicted Physical Properties and Comparison with
Analogs
In the absence of direct experimental data, we can estimate key physical properties by

examining structurally similar compounds. This comparative approach provides a practical

baseline for experimental design.

Table 2: Comparison of Physical Properties with Analogous Compounds

Compound
Molecular Weight (
g/mol )

Boiling Point (°C) Density (g/cm³)

Propyl acetate 102.13 102 0.89[3]

3-Chloropropyl

acetate
136.58 80-81 @ 30 mmHg 1.111 @ 25°C

Ethoxy Propyl Acetate 146.18 153-160 0.941[4]

3-Chloro-2-oxopropyl

acetate
150.56 112-114 @ 16 Torr 1.28[5]

3-Chloro-2-(1-

ethoxyethoxy)propyl

acetate

224.68 Predicted: >200 Predicted: ~1.1-1.2

Rationale for Predictions
Boiling Point: The introduction of a chlorine atom and an ethoxyethoxy group significantly

increases the molecular weight and polarity compared to propyl acetate. The boiling point is

therefore expected to be substantially higher. Given that ethoxy propyl acetate boils around

153-160°C[4], and considering the higher molecular weight of our target compound, a boiling

point well above 200°C at atmospheric pressure is a reasonable estimation.

Density: Halogenated organic compounds are typically denser than their non-halogenated

counterparts. 3-Chloropropyl acetate has a density of 1.111 g/mL. It is plausible that 3-
Chloro-2-(1-ethoxyethoxy)propyl acetate will have a similar or slightly higher density, likely

in the range of 1.1 to 1.2 g/cm³.
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Solubility: Based on its structure and predicted LogP value, 3-Chloro-2-(1-
ethoxyethoxy)propyl acetate is expected to be miscible with a wide range of common

organic solvents such as alcohols, ethers, ketones, and esters. Its solubility in water is likely

to be low.

Spectroscopic Data (Predicted)
While experimental spectra are not publicly available, an understanding of the expected

spectroscopic signatures is crucial for reaction monitoring and quality control.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to be complex due to the presence of multiple chiral

centers (in the propyl chain and the acetal group), which would lead to diastereomers and

potentially complex splitting patterns. Key expected signals include:

A singlet for the acetate methyl protons (~2.0-2.2 ppm).

Multiplets for the propyl chain protons.

Signals for the ethoxy group (a quartet and a triplet).

A quartet for the methine proton of the acetal.

A doublet for the methyl group of the acetal.

¹³C NMR Spectroscopy
The carbon NMR spectrum should show nine distinct signals corresponding to each carbon

atom in the molecule. Key expected chemical shifts include:

A signal for the carbonyl carbon of the acetate group (~170 ppm).

Signals for the carbons bonded to oxygen in the 60-80 ppm range.

A signal for the carbon bonded to chlorine (~40-50 ppm).

Signals for the aliphatic carbons at higher field.
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Infrared (IR) Spectroscopy
The IR spectrum will be dominated by characteristic absorptions of the functional groups:

A strong C=O stretch from the ester at ~1740-1750 cm⁻¹.

C-O stretching bands in the 1000-1300 cm⁻¹ region.

C-Cl stretching, which may be observed in the fingerprint region.

Mass Spectrometry
In mass spectrometry (electron ionization), the molecular ion peak may be weak or absent.

Characteristic fragmentation patterns would likely involve the loss of the acetate group, the

ethoxy group, and cleavage of the propyl chain. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl

in an approximate 3:1 ratio) would be a key diagnostic feature for fragments containing the

chlorine atom.

Safety and Handling
While a specific Safety Data Sheet (SDS) is not widely available, some hazard information can

be gleaned from supplier data and analogous compounds.

GHS Hazard Statements: At least one supplier indicates H302: Harmful if swallowed[1].

Precautionary Statements: P264 (Wash hands thoroughly after handling), P270 (Do not eat,

drink or smoke when using this product), P330 (Rinse mouth), P501 (Dispose of

contents/container in accordance with local/regional/national/international regulations)[1].

General Precautions: As with any chlorinated organic compound, it should be handled with

care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn. Avoid inhalation, ingestion,

and contact with skin and eyes.

Potential Applications in Drug Development and
Synthesis
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The molecular architecture of 3-Chloro-2-(1-ethoxyethoxy)propyl acetate suggests its

primary utility as a synthetic intermediate.

3-Chloro-2-(1-ethoxyethoxy)propyl acetate

Synthetic Transformations Resulting Intermediates
Potential Final Products

Target Molecule

Nucleophilic Substitution
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Further
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Caption: Potential synthetic pathways utilizing 3-Chloro-2-(1-ethoxyethoxy)propyl acetate.

The presence of the chlorine atom at the C3 position makes it a good electrophile for

nucleophilic substitution reactions. The acetal protecting group at C2 allows for selective

reactions at other parts of the molecule. After the desired modifications, the protecting group

can be easily removed under mild acidic conditions to reveal the diol functionality, which can be

further functionalized. This strategic protection and activation make it a valuable precursor for

chiral building blocks in the synthesis of complex organic molecules, including active

pharmaceutical ingredients (APIs).

Conclusion
3-Chloro-2-(1-ethoxyethoxy)propyl acetate is a promising, albeit not extensively

characterized, chemical intermediate. This guide has compiled the available structural and

computational data, and provided reasoned estimations for its key physical properties based on

analogous compounds. For researchers and drug development professionals, this information

serves as a foundational resource for safely handling this compound and strategically

incorporating it into synthetic workflows. Further experimental validation of the predicted

properties is highly encouraged to refine our understanding of this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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